Cas no 2097970-07-3 (2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetonitrile)

2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetonitrile is a specialized heterocyclic compound featuring a pyrazole core functionalized with a pyrazine ring and a propargyl group. Its acetonitrile moiety enhances reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing nitrogen-rich scaffolds. The presence of both pyrazine and pyrazole rings contributes to its potential utility in medicinal chemistry, where such structures are often explored for bioactive properties. The propargyl group offers additional versatility for click chemistry applications. This compound is suitable for researchers developing novel pharmacophores or conducting structure-activity relationship studies. Its well-defined structure ensures reproducibility in synthetic workflows.

2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetonitrile structure

2097970-07-3 structure

Product name:2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetonitrile

CAS No:2097970-07-3

MF:C₁₂H₉N₅

MW:223.233361005783

CID:5045938

2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetonitrile
- 2-(1-prop-2-ynyl-3-pyrazin-2-ylpyrazol-4-yl)acetonitrile
- 2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetonitrile
- Inchi： 1S/C12H9N5/c1-2-7-17-9-10(3-4-13)12(16-17)11-8-14-5-6-15-11/h1,5-6,8-9H,3,7H2
- InChI Key： XIJZUIHTPNUPII-UHFFFAOYSA-N
- SMILES： N1(CC#C)C=C(CC#N)C(C2C=NC=CN=2)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 348
XLogP3: -0.3
Topological Polar Surface Area: 67.4

2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetonitrile Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	P163466-500mg	2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetonitrile	2097970-07-3		500mg	$ 550.00	2022-06-03
TRC	P163466-1g	2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetonitrile	2097970-07-3		1g	$ 865.00	2022-06-03
Life Chemicals	F2198-5411-10g	2-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetonitrile	2097970-07-3	95%+	10g	$2512.0	2023-09-06
Life Chemicals	F2198-5411-5g	2-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetonitrile	2097970-07-3	95%+	5g	$1794.0	2023-09-06
TRC	P163466-100mg	2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetonitrile	2097970-07-3		100mg	$ 135.00	2022-06-03
Life Chemicals	F2198-5411-0.5g	2-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetonitrile	2097970-07-3	95%+	0.5g	$568.0	2023-09-06
Life Chemicals	F2198-5411-0.25g	2-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetonitrile	2097970-07-3	95%+	0.25g	$539.0	2023-09-06
Life Chemicals	F2198-5411-1g	2-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetonitrile	2097970-07-3	95%+	1g	$598.0	2023-09-06
Life Chemicals	F2198-5411-2.5g	2-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetonitrile	2097970-07-3	95%+	2.5g	$1196.0	2023-09-06

2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetonitrile Related Literature

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Additional information on 2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetonitrile

Introduction to 2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetonitrile (CAS No. 2097970-07-3)

2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetonitrile, with the CAS number 2097970-07-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazole derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anticancer activities.

The chemical structure of 2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetonitrile is characterized by a central pyrazole ring substituted with a propargyl group and a pyrazine moiety. The presence of these functional groups imparts the molecule with distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetonitrile in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetonitrile has shown promise in the treatment of inflammatory disorders. A research group from the University of California demonstrated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 2-(1-(Prop-2-yynl)-3-(pyrazin-l-y))-lH-pyrazol-l-y)acetonitrile could be a valuable therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(1-(Prop--ynl)-3-(pyrazin-l-y))-lH-pyrazol-l-y)acetonitrile have also been extensively studied. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, preclinical studies have shown that it is well-tolerated at therapeutic doses, with minimal side effects observed in animal models.

The synthesis of 2-(1-(Prop--ynl)-3-(pyrazin-l-y))-lH-pyrazol-l-y)acetonitrile has been optimized to improve yield and purity. A multi-step synthetic route involving the coupling of a propargylated pyrazole intermediate with a nitrile derivative has been developed. This approach allows for the efficient production of the compound on both laboratory and industrial scales.

In conclusion, 2-(1-(Prop--ynl)-3-(pyrazin-l-y))-lH-pyrazol-l-y)acetonitrile (CAS No. 2097970--) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological profile make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease models, paving the way for its eventual clinical application.